N-(4-amino-2-((2-(methyl(phenyl)amino)-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)benzamide

• IUPAC Name: N-[4-amino-2-[2-(N-methylanilino)-2-oxoethyl]sulfanyl-6-oxo-1H-pyrimidin-5-yl]benzamide
• InChI: InChI=1S/C20H19N5O3S/c1-25(14-10-6-3-7-11-14)15(26)12-29-20-23-17(21)16(19(28)24-20)22-18(27)13-8-4-2-5-9-13/h2-11H,12H2,1H3,(H,22,27)(H3,21,23,24,28)
• InChI Key: SCWPMQUKTHBQSQ-UHFFFAOYSA-N
• Canonical SMILES: CN(C1=CC=CC=C1)C(=O)CSC2=NC(=C(C(=O)N2)NC(=O)C3=CC=CC=C3)N
• Molecular Formula: C20H19N5O3S
• Molecular Weight: 409.5 g/mol
• CAS No.: 872596-68-4

Description

N-(4-amino-2-((2-(methyl(phenyl)amino)-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)benzamide is a useful research compound. Its molecular formula is C20H19N5O3S and its molecular weight is 409.46. The purity is usually 95%.
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Scientific Research Applications

Histone Deacetylase Inhibition

Compounds structurally related to the queried chemical have been studied for their potential as histone deacetylase (HDAC) inhibitors. For example, the design, synthesis, and biological evaluation of MGCD0103, an orally active histone deacetylase inhibitor, highlight the therapeutic promise of such compounds in cancer treatment through inhibition of HDACs 1-3 and 11, inducing cell cycle arrest and apoptosis in cancer cells (Zhou et al., 2008).

Capillary Electrophoresis for Compound Analysis

The use of nonaqueous capillary electrophoresis to separate and analyze related substances, including imatinib mesylate and its derivatives, underscores the importance of analytical techniques in quality control and drug development processes (Ye et al., 2012).

Synthesis and Biological Evaluation of Analogues

The synthesis of different substituted benzamides, including those with potential biological applications, has been explored for their inhibitory potential against various enzymes, demonstrating the versatility of benzamide derivatives in medicinal chemistry (Saeed et al., 2015).

Antimicrobial and Antioxidant Properties

Research into the synthesis of novel compounds with potential antimicrobial and antioxidant properties indicates a broad spectrum of potential applications for similar chemical structures in addressing bacterial infections and oxidative stress (Kumar et al., 2011).